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Compound of Interest

Compound Name: Cefiderocol catechol 3-methoxy

Cat. No.: B12776295 Get Quote

Introduction
Cefiderocol is a siderophore cephalosporin antibiotic with a novel mechanism of action that

allows it to actively transport into bacterial cells, making it effective against many multidrug-

resistant Gram-negative bacteria.[1] Therapeutic drug monitoring (TDM) of Cefiderocol is

crucial, particularly in critically ill patients, to ensure optimal exposure and clinical efficacy while

minimizing potential toxicity.[2][3] This document provides a detailed protocol for the

quantification of Cefiderocol in human plasma using a robust and sensitive High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method. The

methodology is based on established and validated procedures reported in the scientific

literature.[4][5][6]

Principle
This method employs a simple protein precipitation step for plasma sample preparation,

followed by chromatographic separation on a C18 reversed-phase column.[2][5] Detection and

quantification are achieved using a triple quadrupole mass spectrometer operating in the

positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.[4][6] A

deuterated internal standard (IS), such as Cefiderocol-d8 or Cefiderocol-d12, is used to ensure

accuracy and precision.[4][6][7]
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Cefiderocol reference standard (Purity ≥95%)[4]

Cefiderocol-d8 or Cefiderocol-d12 internal standard (Purity ≥95%)[4][7]

LC-MS grade methanol[4]

LC-MS grade acetonitrile[2][4]

LC-MS grade water[4]

Formic acid (≥98%)[4]

Drug-free human plasma

Stock and Working Solutions Preparation
Cefiderocol Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount

of Cefiderocol reference standard in methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate

amount of Cefiderocol-d8 or Cefiderocol-d12 in methanol.

Working Solutions: Prepare working solutions for calibration standards and quality controls

by serially diluting the stock solutions with a suitable solvent (e.g., methanol/water 50:50 v/v).

Sample Preparation
A simple protein precipitation method is utilized for sample clean-up.[2][5]

Pipette 50 µL of plasma sample, calibrator, or quality control into a 1.5 mL microcentrifuge

tube.

Add 150 µL of the internal standard working solution in acetonitrile.

Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

Centrifuge at 14,000 x g for 10 minutes.[8]

Transfer the supernatant to an HPLC vial for analysis.
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HPLC-MS/MS Instrumentation and Conditions
The following are representative instrument conditions. Optimization may be required

depending on the specific instrumentation used.

Table 1: HPLC Parameters

Parameter Value

HPLC System Agilent 1290 Infinity II or equivalent[4]

Column
ZORBAX RR Eclipse Plus C18 (4.6 x 50 mm,

3.5 µm) or equivalent[4]

Mobile Phase A 0.1% Formic acid in Water[6]

Mobile Phase B 0.1% Formic acid in Methanol or Acetonitrile[7]

Gradient
Linear gradient (specifics may need

optimization)

Flow Rate 0.4 - 0.5 mL/min[4][7]

Column Temperature 25 °C[4]

Injection Volume 2 - 5 µL[4]

Run Time Approximately 3.5 - 5.5 minutes[4][5][7]

Table 2: Mass Spectrometer Parameters
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Parameter Value

Mass Spectrometer Agilent Ultivo TQ LC/MS or equivalent[4]

Ionization Mode Electrospray Ionization (ESI), Positive[4][6]

Capillary Voltage 4500 V[4]

Gas Temperature 260 °C[4]

Gas Flow 9 L/min[4]

Nebulizer Pressure 30 psi[4]

Sheath Gas Temp 300 °C[4]

Sheath Gas Flow 12 L/min[4]

Detection Mode Multiple Reaction Monitoring (MRM)[4]

Table 3: MRM Transitions

Analyte Precursor Ion (m/z) Product Ion (m/z)

Cefiderocol 752.2 285.3 / 468.2[6][7]

Cefiderocol-d8 (IS) 760.3 213.9 / 292.9[4]

Cefiderocol-d12 (IS) 760.2 293.3 / 468.2[6][7]

Data Presentation and Performance Characteristics
The method should be validated according to regulatory guidelines (e.g., EMA, FDA). The

following tables summarize typical performance characteristics reported for similar methods.

Table 4: Method Validation Parameters
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Parameter Typical Range/Value

Linearity Range
0.025 - 50 mg/L[2][4], 0.5 - 65 mg/L[6][7], 1 -

200 mg/L[5]

Correlation Coefficient (r²) > 0.995[5]

Lower Limit of Quantification (LLOQ) ~0.02 mg/L[2], 0.1 mg/L[9], 0.5 mg/L[6][7]

Intra-day Precision (%CV) ≤ 13.9%[6][7]

Inter-day Precision (%CV) ≤ 13.9%[6][7]

Accuracy (%Bias) 94 - 101%[2][4], ≤ 14.2%[6][7]

Recovery 95.9 - 104.8%[6][7]

Matrix Effect 95.7 - 104.1%[6][7]

Table 5: Stability Data

Condition Stability Duration

Room Temperature Up to 6 hours[2][4]

Refrigerated (4 °C) Up to 24 hours[2][4]

Frozen (-80 °C) At least 31 days[10]

Mandatory Visualization

Sample Preparation HPLC-MS/MS Analysis Data Processing

Plasma Sample (50 µL) Add Internal Standard
in Acetonitrile (150 µL) Vortex (1 min) Centrifuge

(14,000 x g, 10 min) Transfer Supernatant HPLC Vial Inject (2-5 µL) HPLC Separation
(C18 Column)

MS/MS Detection
(Positive ESI, MRM) Peak Integration Calibration Curve Quantification Generate Report

Click to download full resolution via product page

Caption: Workflow for Cefiderocol quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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